Cas no 172869-48-6 (Ethyl 8-methyl-8H-thieno2,3-bindole-2-carboxylate)

Ethyl 8-methyl-8H-thieno[2,3-b]indole-2-carboxylate is a heterocyclic compound featuring a fused thienoindole scaffold with an ester functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and material science research. The thienoindole core offers a rigid, electron-rich framework, while the ethyl carboxylate moiety enhances solubility and reactivity for further derivatization. The 8-methyl substitution improves stability and can influence steric and electronic properties in target interactions. This compound is valuable as an intermediate in the synthesis of bioactive molecules, agrochemicals, or organic semiconductors. Its well-defined structure ensures reproducibility in research applications.

Ethyl 8-methyl-8H-thieno2,3-bindole-2-carboxylate structure

172869-48-6 structure

Product Name:Ethyl 8-methyl-8H-thieno2,3-bindole-2-carboxylate

CAS No:172869-48-6

MF:C₁₄H₁₃NO₂S

MW:259.32352232933

MDL:MFCD01814648

CID:3812677

PubChem ID:1474901

Update Time:2025-06-08

Ethyl 8-methyl-8H-thieno2,3-bindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- 8H-Thieno[2,3-b]indole-2-carboxylic acid, 8-methyl-, ethyl ester
- ETHYL 8-METHYL-8H-THIENO[2,3-B]INDOLE-2-CARBOXYLATE
- 172869-48-6
- SCHEMBL8503598
- ethyl8-methyl-8H-thieno[2,3-b]indole-2-carboxylate
- ethyl 4-methylthieno[2,3-b]indole-2-carboxylate
- 11N-339S
- MFCD01814648
- AKOS015991912
- Ethyl 8-methyl-8H-thieno2,3-bindole-2-carboxylate
- MDL： MFCD01814648
- Inchi： 1S/C14H13NO2S/c1-3-17-14(16)12-8-10-9-6-4-5-7-11(9)15(2)13(10)18-12/h4-8H,3H2,1-2H3
- InChI Key： UTYIJOLYQJQCNA-UHFFFAOYSA-N
- SMILES： S1C(C(=O)OCC)=CC2=C1N(C)C1C=CC=CC2=1

Computed Properties

Exact Mass: 259.06669983Da
Monoisotopic Mass: 259.06669983Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 336
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 59.5Å²

Ethyl 8-methyl-8H-thieno2,3-bindole-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E174250-0.5mg	Ethyl 8-methyl-8H-thieno[2,3-b]indole-2-carboxylate	172869-48-6		0.5mg	$ 50.00	2022-06-05
TRC	E174250-1mg	Ethyl 8-methyl-8H-thieno[2,3-b]indole-2-carboxylate	172869-48-6		1mg	$ 80.00	2022-06-05
TRC	E174250-2.5mg	Ethyl 8-methyl-8H-thieno[2,3-b]indole-2-carboxylate	172869-48-6		2.5mg	$ 155.00	2022-06-05
abcr	AB296244-500 mg	Ethyl 8-methyl-8H-thieno[2,3-b]indole-2-carboxylate, 90%; .	172869-48-6	90%	500mg	€678.60	2023-04-26
abcr	AB296244-1 g	Ethyl 8-methyl-8H-thieno[2,3-b]indole-2-carboxylate, 90%; .	172869-48-6	90%	1g	€1312.80	2023-04-26
Matrix Scientific	170195-1mg	Ethyl 8-methyl-8H-thieno[2,3-b]indole-2-carboxylate	172869-48-6		1mg	$90.00	2023-09-09
Matrix Scientific	170195-5mg	Ethyl 8-methyl-8H-thieno[2,3-b]indole-2-carboxylate	172869-48-6		5mg	$105.00	2023-09-09
Matrix Scientific	170195-10mg	Ethyl 8-methyl-8H-thieno[2,3-b]indole-2-carboxylate	172869-48-6		10mg	$146.00	2023-09-09
abcr	AB296244-500mg	Ethyl 8-methyl-8H-thieno[2,3-b]indole-2-carboxylate, 90%; .	172869-48-6	90%	500mg	€678.60	2025-03-19
abcr	AB296244-1g	Ethyl 8-methyl-8H-thieno[2,3-b]indole-2-carboxylate, 90%; .	172869-48-6	90%	1g	€1312.80	2025-03-19

Ethyl 8-methyl-8H-thieno2,3-bindole-2-carboxylate Related Literature

1. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on Ethyl 8-methyl-8H-thieno2,3-bindole-2-carboxylate

Comprehensive Overview of Ethyl 8-methyl-8H-thieno[2,3-b]indole-2-carboxylate (CAS No. 172869-48-6)

Ethyl 8-methyl-8H-thieno[2,3-b]indole-2-carboxylate (CAS No. 172869-48-6) is a heterocyclic organic compound with significant potential in pharmaceutical and material science applications. This compound belongs to the thienoindole family, a class of molecules known for their unique electronic properties and biological activities. Researchers and industries are increasingly interested in this compound due to its structural versatility and potential applications in drug discovery, organic electronics, and agrochemicals.

The molecular structure of Ethyl 8-methyl-8H-thieno[2,3-b]indole-2-carboxylate features a fused thiophene and indole ring system, which contributes to its stability and reactivity. The presence of an ethyl ester group at the 2-position enhances its solubility in organic solvents, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its role as a precursor for fluorescent dyes and photovoltaic materials, aligning with the growing demand for sustainable energy solutions.

In the pharmaceutical sector, thienoindole derivatives like Ethyl 8-methyl-8H-thieno[2,3-b]indole-2-carboxylate are being explored for their anti-inflammatory and anticancer properties. The compound's ability to modulate enzyme activity and interact with biological targets has sparked interest in drug development. For instance, its structural similarity to known kinase inhibitors suggests potential applications in targeted cancer therapies, a hot topic in precision medicine.

From an industrial perspective, the compound's electron-rich nature makes it suitable for organic light-emitting diodes (OLEDs) and conductive polymers. With the rise of flexible electronics and wearable technology, researchers are investigating its use in next-generation displays and sensors. This aligns with the global push toward green chemistry and renewable materials, addressing consumer concerns about environmental sustainability.

Synthetic routes to Ethyl 8-methyl-8H-thieno[2,3-b]indole-2-carboxylate often involve Palladium-catalyzed cross-coupling or cyclization reactions, which are topics of interest in organic synthesis communities. Optimizing these methods for high yield and low waste is critical for scaling production, a challenge frequently discussed in process chemistry forums. Analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterizing its purity and confirming its structure.

As the demand for specialty chemicals grows, Ethyl 8-methyl-8H-thieno[2,3-b]indole-2-carboxylate stands out for its multifunctional applications. Whether in biomedical research or advanced materials, its versatility makes it a compound worth watching. Future studies may explore its structure-activity relationships or derivatization to unlock new functionalities, further solidifying its role in innovation-driven industries.